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Compound of Interest

Compound Name:

(4-

Ethoxybenzyl)triphenylphosphoniu

m chloride

CAS No.: 69743-35-7

Cat. No.: B13146311

Get Quote

Core Application: Synthesis of SGLT2 Inhibitors (e.g.,
Dapagliflozin)
Part 1: Executive Summary & Chemical Profile
Strategic Context for Drug Development
(4-Ethoxybenzyl)triphenylphosphonium chloride is a critical C-C bond-forming reagent,

primarily utilized in the synthesis of SGLT2 inhibitors (Sodium-Glucose Cotransporter-2), such

as Dapagliflozin (Farxiga).[1] It serves as the precursor for the Wittig olefination reaction,

introducing the 4-ethoxybenzyl moiety essential for the pharmacophore's selectivity.

Unlike its bromide counterpart, the chloride salt offers higher atom economy for large-scale

manufacturing but presents distinct hygroscopic challenges that affect stoichiometry and yield

consistency.
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Parameter Specification Technical Note

Chemical Name

(4-

Ethoxybenzyl)triphenylphosph

onium chloride

CAS Number 69743-35-7
Verify batch certificate;

hydrates vary.[1]

Molecular Formula C₂₇H₂₆ClOP

Molecular Weight 432.92 g/mol
Lighter than Bromide salt

(~477 g/mol ).

Appearance
White to off-white crystalline

powder

Yellowing indicates

oxidation/decomposition.

Solubility
Soluble in DCM, CHCl₃,

MeOH; Sparingly in H₂O

Critical: High water solubility

increases bioavailability and

aquatic toxicity.

Melting Point ~240–245°C (Decomposes)
Do not exceed 200°C during

drying.

Hygroscopicity High
Requires storage under

Argon/Nitrogen.

Part 2: Hazard Identification & Toxicology (E-E-A-T)
The "Hidden" Toxicity of Phosphonium Salts
While often classified generically as "Irritants," lipophilic phosphonium cations (TPPs) possess

mitochondrial-targeting properties.[1] They can permeate lipid bilayers, accumulating in the

mitochondrial matrix and disrupting membrane potential (

).

Critical Hazard Assessment:

Acute Toxicity (Oral):Category 2/3 (Danger). Fatal or Toxic if swallowed.[2] Mechanism:

Uncoupling of oxidative phosphorylation leading to cellular ATP depletion.
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Skin/Eye Corrosion:Category 1/2. Causes serious eye damage (irreversible corneal opacity

risk) and skin irritation. The chloride anion, upon hydrolysis or contact with moisture, can

create a localized acidic environment.

Aquatic Toxicity:Category 2. Toxic to aquatic life with long-lasting effects.[2][3] TPP cations

bind avidly to biological membranes in aquatic organisms.

Signal Pathways & Exposure Response

Exposure Event

Ingestion
(Systemic)

Eye Contact
(Local)

Inhalation
(Dust)

Mitochondrial
Uncoupling

 Rapid Absorption

Corneal
Erosion

 pH < 2 Local
IMMEDIATE ACTION

Activated Charcoal
(Bind Cation) If Swallowed

15min Irrigation
(pH Check)

 If in Eyes

Click to download full resolution via product page

Figure 1: Biological impact cascade and immediate response logic.[1][4] Note the specific use

of charcoal for ingestion to bind the lipophilic cation.

Part 3: Handling, Stability, & Self-Validating
Protocols
The "Dry-Chain" Integrity System
For researchers using this in Wittig reactions (e.g., coupling with gluconolactone derivatives for

Dapagliflozin), moisture is the primary failure mode.[1] Water consumes the base (e.g., n-BuLi,

NaHMDS) used to generate the ylide, leading to inconsistent yields.

Self-Validating Storage Protocol:

Receipt: Verify container seal integrity. Perform Karl Fischer (KF) titration if the bottle has

been opened previously. Limit: <0.5% H₂O.
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Storage: Store at 2–8°C under inert atmosphere (Argon).

Usage: Warm to room temperature before opening to prevent condensation.

Engineering Controls
Containment: Handle exclusively in a Class II Biosafety Cabinet or Chemical Fume Hood

with HEPA filtration. The powder is fine and electrostatic; inhalation risk is high.

PPE:

Hands: Double nitrile gloves (0.11 mm min). Breakthrough time > 480 min.

Eyes: Chemical Goggles (Safety glasses are insufficient due to dust migration).

Body: Tyvek lab coat or sleeve covers to prevent skin absorption.

Part 4: Experimental Workflow (Wittig Olefination)
Context: Generation of the phosphorus ylide and subsequent coupling.

Reaction Safety Workflow
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Start: Reagent Prep

Step 1: Vacuum Dry Salt
(50°C, <1 mbar, 4h)

Step 2: Dissolve in THF
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 Color Persists

Step 5: Quench
(Sat. NH4Cl)
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Figure 2: Step-by-step safety and process control for ylide generation.[1] The "Ylide Color

Change" is the visual self-validation step.
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Detailed Methodology
Drying: Charge the flask with (4-Ethoxybenzyl)triphenylphosphonium chloride. Dry under

high vacuum (0.1 mmHg) at 50°C for 4 hours. Reasoning: Removes trace water that

quenches the base.

Solvation: Suspend in anhydrous THF.

Deprotonation: Cool to -78°C (or 0°C depending on base strength). Add base (e.g., n-BuLi,

NaHMDS, or KOtBu) dropwise.

Safety Check: Monitor internal temperature. Exotherm > 5°C indicates too rapid addition.

Ylide Formation: Allow to stir until a characteristic yellow/orange color develops (indicating

the phosphorane).

Coupling: Add the carbonyl partner.

Quench: Inverse quench into saturated NH₄Cl to control gas evolution and heat.

Part 5: Emergency Response & Waste Disposal
Scenario Protocol Validation

Spill (Powder)

Do not sweep (creates dust).

[1] Cover with damp absorbent

pads or use HEPA vacuum.

Surface pH check after

cleaning (Target: pH 6-8).

Skin Contact

Wash with soap/water for 15

mins. Do not use alcohol

(increases absorption).

No redness/pain after 1 hour.

Fire
Use CO₂, Dry Chemical, or

Foam.[1] Avoid Water Jet.

Prevent runoff entering drains

(aquatic toxicity).

Disposal: Incinerate in a chemical incinerator equipped with an afterburner and scrubber. The

compound contains Chlorine and Phosphorus; combustion generates HCl and POx gases

which must be scrubbed. Do not dispose of via sink.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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